Cas no 6935-85-9 ( )

• Product Name: &nbsp
• CAS No: 6935-85-9
• MF: C₃H₈O₄S
• MW: 140.158220291138
• CID: 973506
• PubChem ID: 410088
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-hydroxypropane-2-sulfonic acid
• 1-Hydroxy-2-propanesulfonic acid
• NSC26249
• SCHEMBL490897
• 6935-85-9
• NSC 26249
• DS-021816
• 88497-16-9
•  

• Inchi： 1S/C3H8O4S/c1-3(2-4)8(5,6)7/h3-4H,2H2,1H3,(H,5,6,7)
• InChI Key： KDKIWFRRJZZYRP-UHFFFAOYSA-N
• SMILES： S(C(C)CO)(=O)(=O)O

Computed Properties

• Exact Mass: 277.92000
• Monoisotopic Mass: 140.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 82.98000
• LogP: 0.33580